C18 Globotriaosylceramide-d3

• Molecular Formula: C54H101NO18
• Molecular Weight: 1055.4 g/mol
• InChI: InChI=1S/C54H101NO18/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-42(60)55-37(38(59)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2)36-68-52-48(66)45(63)50(40(34-57)70-52)73-54-49(67)46(64)51(41(35-58)71-54)72-53-47(65)44(62)43(61)39(33-56)69-53/h29,31,37-41,43-54,56-59,61-67H,3-28,30,32-36H2,1-2H3,(H,55,60)/b31-29+/t37-,38+,39+,40+,41+,43-,44-,45+,46+,47+,48+,49+,50+,51-,52+,53+,54-/m0/s1/i1D3
• InChIKey: KWGVNZWSEWAOMI-TUISFQHUSA-N

C18 Globotriaosylceramide-d3: A Deuterated Internal Standard for Quantitative Gb3 Isoform Analysis

C18 Globotriaosylceramide-d3 (d18:1/18:0-d3; CAS 2692623-80-4) is a deuterium-labeled analog of C18 globotriaosylceramide (Gb3), an endogenous neutral glycosphingolipid that accumulates in Fabry disease due to α-galactosidase A deficiency [1]. The compound features a d18:1 sphingosine backbone with an 18:0 (stearoyl) N-acyl chain, in which three deuterium atoms replace hydrogens at the terminal methyl position of the fatty acid moiety, resulting in a molecular formula of C54H98D3NO18 and a mass shift of +3 Da relative to the unlabeled parent [2]. C18 Globotriaosylceramide-d3 is designed specifically as an internal standard for the quantification of C18 Gb3 isoforms via GC-MS or LC-MS in biological matrices, including plasma, urine, and tissue homogenates from Fabry disease models .

Workflow

Stable-isotope-dilution LC-MS or GC-MS quantification

Selection

C18:0 Gb3 isoform-matched deuterated internal standard

Use Context

Fabry disease biomarker research and Gb3 isoform profiling

• [1] Kamani, M.A., Provençal, P., Boutin, M., et al. Glycosphingolipid storage in Fabry mice extends beyond globotriaosylceramide and is affected by ABCB1 depletion. Future Sci. OA. 2016, 2(4):FS0147. View Source
• [2] Bertin Bioreagent / Cayman Chemical. C18 Globotriaosylceramide-d3 (d18:1/18:0-d3) Product Datasheet. CAT N°: 24626. 2024. View Source

Why Generic Substitution Fails for C18 Globotriaosylceramide-d3 in Quantitative Gb3 Isoform Analysis

Generic substitution of C18 Globotriaosylceramide-d3 with alternative Gb3 internal standards (e.g., C16 Gb3-d9, C17 Gb3, or d35-stearoyl Gb3) is analytically problematic because Gb3 exists as a heterogeneous family of isoforms with distinct fatty acyl chain lengths (C16:0, C18:0, C20:0, C22:0, C22:1, C24:0, C24:1, C24:0-OH) that differ in chromatographic retention, ionization efficiency, and biological abundance [1]. The C18 isoform is one of the most abundant Gb3 species in human plasma and urine, and its accurate quantification requires an internal standard with identical chemical structure and retention time to co-elute with the analyte and compensate for isoform-specific matrix effects [2]. Using a mismatched internal standard—such as C17 Gb3 (synthetic odd-chain analog) or C16 Gb3-d9—introduces differential extraction recovery and ionization response variability, particularly when analyzing samples with complex lipid matrices where ion suppression effects are isoform-dependent [3]. The deuterium labeling at the terminal methyl group of the C18 fatty acid chain in C18 Globotriaosylceramide-d3 ensures a stable +3 Da mass shift without altering the compound's physicochemical behavior, enabling precise isotope dilution mass spectrometry while avoiding the chromatographic retention time shifts observed with more heavily deuterated analogs .

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Non-deuterated odd-chain analog (C17:0 Gb3) cannot be mass-discriminated from target analyte, making it unsuitable for SIL-IS workflows.

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Stearoyl-d35-Gb3 provides broad mass shift but lacks isoform-specific ionization correction, potentially biasing C24:0/C18:0 diagnostic ratios.

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Higher-deuterium standards (d7, d9) may exhibit chromatographic retention shifts, altering matrix effect compensation compared to d3.

• [1] Boutin, M., et al. Analysis of Globotriaosylceramide (Gb3) in Liquid Urine: A Straightforward Assay Using Tandem Mass Spectrometry. Curr Protoc. 2024, 4(6):e1087. View Source
• [2] Fauler, G., Rechberger, G.N., Devrnja, D., et al. Rapid determination of urinary globotriaosylceramide isoform profiles by electrospray ionization mass spectrometry using stearoyl-d35-globotriaosylceramide as internal standard. Rapid Commun Mass Spectrom. 2005, 19(11):1499-1506. View Source
• [3] Krüger, R., Bruns, K., Grünhage, S., et al. Determination of globotriaosylceramide in plasma and urine by mass spectrometry. Clin Chem Lab Med. 2010, 48(2):189-198. View Source

C18 Globotriaosylceramide-d3: Quantitative Differentiation Evidence Against Comparator Internal Standards

Isoform-Specific Co-Elution: C18-d3 vs. C17-Gb3 Retention Time Matching

C18 Globotriaosylceramide-d3 co-elutes identically with endogenous C18 Gb3 (d18:1/18:0) under reversed-phase LC conditions, whereas the synthetic odd-chain analog C17-Gb3 (d18:1/17:0) exhibits a retention time difference of approximately 0.2–0.3 min, resulting in differential matrix effect compensation [1]. In a validated UHPLC-MS/MS assay for urinary Gb3 isoforms, the use of C17-Gb3 as internal standard required additional matrix-matched calibration to correct for isoform-specific ionization suppression, whereas the isotopologue pair (C18 Gb3 / C18 Gb3-d3) maintained consistent analyte-to-IS response ratios across the entire calibration range (0.023–5.0 μg/mL) with interday CV ≤15.4% [2].

Isotopic Purity

Specification review

C18-d3: ≥99% deuterated forms (d1–d3), +3 Da mass shift
C18 unlabeled: ≥98% purity, no mass shift

Supports baseline MS resolution from analyte M+2 isotopologue envelope

Minimizes quantification bias at typical Gb3 concentrations

Evidence Dimension	Chromatographic co-elution and matrix effect compensation
Target Compound Data	Identical retention time to endogenous C18 Gb3 (co-elution)
Comparator Or Baseline	C17-Gb3: retention time difference ~0.2–0.3 min
Quantified Difference	Not quantitatively specified for this specific compound pair (class inference based on isotopologue vs. analog behavior)
Conditions	Reversed-phase UHPLC-MS/MS; C18 column; urinary Gb3 isoform analysis

Why This Matters

Identical retention time ensures equivalent matrix effect compensation, eliminating the need for isoform-specific correction factors required when using non-isotopologue internal standards.

• [1] Boutin, M., et al. Analysis of Globotriaosylceramide (Gb3) in Liquid Urine: A Straightforward Assay Using Tandem Mass Spectrometry. Curr Protoc. 2024, 4(6):e1087. View Source
• [2] Krüger, R., et al. Determination of globotriaosylceramide in plasma and urine by mass spectrometry. Clin Chem Lab Med. 2010, 48(2):189-198. View Source

Deuterated Purity Specification: C18-d3 (≥99% deuterated forms) vs. Non-Deuterated Parent (≥98%)

C18 Globotriaosylceramide-d3 is supplied with a purity specification of ≥99% deuterated forms (d1–d3), as certified by the manufacturer's QC analysis [1]. In contrast, the unlabeled parent compound C18 Globotriaosylceramide is specified at ≥98% purity, reflecting the analytical challenges of isolating single molecular species from natural sphingolipid sources where sphingoid backbone variations may occur . The higher purity threshold for the deuterated product reduces the risk of isotopic impurity interference in quantitative MS workflows, where incomplete deuteration (e.g., d0 or d1 species) can contribute to baseline noise in the analyte channel.

Isoform Specificity

Class-level

C18-d3: exact co-elution with C18:0 Gb3; matched ionization
d35-ISTD: broad coverage; C24:0/C18:0 ratio >5.8× elevated in Fabry males

Reduces chain-length-dependent ionization bias

C18:0 used as reference isoform for sample normalization

Evidence Dimension	Product purity specification
Target Compound Data	≥99% deuterated forms (d1–d3)
Comparator Or Baseline	C18 Globotriaosylceramide (unlabeled): ≥98%
Quantified Difference	+1 percentage point minimum purity threshold
Conditions	Vendor QC certificate; solid formulation

Why This Matters

Higher deuterated purity specification minimizes isotopic cross-talk and ensures reliable internal standard performance in high-sensitivity LC-MS/MS quantification assays.

• [1] Bertin Bioreagent / Cayman Chemical. C18 Globotriaosylceramide-d3 (d18:1/18:0-d3) Product Datasheet. CAT N°: 24626. 2024. View Source

Deuterium Labeling Strategy: Terminal Methyl d3 vs. d35 Multi-Site Labeling

C18 Globotriaosylceramide-d3 incorporates three deuterium atoms specifically at the terminal methyl position of the stearoyl (C18:0) fatty acid chain, producing a +3 Da mass shift from the unlabeled parent (1052.4 → 1055.4 Da) [1]. This minimal, site-specific labeling contrasts with stearoyl-d35-globotriaosylceramide, which contains 35 deuterium atoms distributed across the entire fatty acid chain and exhibits a chromatographic retention time shift of ~0.1–0.15 min under typical reversed-phase LC conditions due to the deuterium isotope effect on hydrophobicity [2]. The minimal deuterium incorporation in C18 Globotriaosylceramide-d3 avoids significant retention time shifting, thereby maintaining precise co-elution with the endogenous C18 Gb3 analyte and reducing quantification variability associated with gradient elution drift [3].

Deuterium Count

Class-level

3 D (d3) vs 7 D (d7) vs 9 D (d9); d3 predicted to minimize retention shift

Preserves co-elution for robust matrix effect correction

Higher deuteration may cause 0.1–0.5 min retention time shift per general principles

Evidence Dimension	Chromatographic retention time shift due to deuterium labeling
Target Compound Data	+3 Da mass shift; retention time shift not significantly detectable
Comparator Or Baseline	Stearoyl-d35-globotriaosylceramide: +35 Da mass shift; retention time shift ~0.1–0.15 min
Quantified Difference	Minimal d3 labeling avoids chromatographic shift observed with d35 labeling
Conditions	Reversed-phase LC; ESI-MS detection

Why This Matters

Minimal deuterium incorporation ensures identical chromatographic behavior to the endogenous analyte, eliminating retention time shift-induced quantification errors that can occur with heavily deuterated internal standards.

• [1] Bertin Bioreagent / Cayman Chemical. C18 Globotriaosylceramide-d3 (d18:1/18:0-d3) Product Datasheet. CAT N°: 24626. 2024. View Source
• [2] Fauler, G., Rechberger, G.N., Devrnja, D., et al. Rapid determination of urinary globotriaosylceramide isoform profiles by electrospray ionization mass spectrometry using stearoyl-d35-globotriaosylceramide as internal standard. Rapid Commun Mass Spectrom. 2005, 19(11):1499-1506. View Source
• [3] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Technical Article. View Source

Isoform-Specific Quantification Capability: C18-d3 vs. C16-d9 for Targeted Gb3 Analysis

C18 Globotriaosylceramide-d3 is specifically designed for quantifying the C18:0 Gb3 isoform, which represents a distinct abundance profile in biological samples compared to other Gb3 isoforms. In a validated UHPLC-MS/MS method analyzing eight urinary Gb3 isoforms simultaneously, the C18:0 isoform exhibits a unique MRM transition (m/z 1052.4 → product ion) that requires an isoform-matched internal standard for accurate quantification [1]. C16 Globotriaosylceramide-d9 (d18:1/16:0-d9) is intended exclusively for C16 Gb3 quantification and cannot substitute for C18 Gb3 analysis due to different precursor ion masses (m/z 1024.4 vs. 1052.4) and distinct retention time windows in multi-isoform chromatographic methods . The use of isoform-matched deuterated standards (C16-d9 for C16:0; C18-d3 for C18:0) enables parallel quantification of multiple Gb3 isoforms without cross-interference in the same analytical run [2].

Accreditation

Specification review

ISO Guide 34:2009 & ISO/IEC 17025:2005 certified; batch traceability documentation provided

Supports method validation in regulated bioanalytical laboratories

Research-grade alternatives typically lack ISO Guide 34 accreditation

Evidence Dimension	Isoform-specific mass spectrometric detection and quantification
Target Compound Data	C18 Gb3 quantification via m/z 1055.4 (d3-labeled)
Comparator Or Baseline	C16 Globotriaosylceramide-d9: m/z 1033.4 (d9-labeled); targets C16 Gb3 isoform only
Quantified Difference	Different precursor ion m/z values; non-interchangeable for isoform-specific analysis
Conditions	UHPLC-MS/MS; multi-isoform Gb3 profiling in urine/plasma

Why This Matters

Isoform-specific internal standards are required for accurate quantification of individual Gb3 species in multi-isoform profiling assays, as isoform abundance and biological significance vary by tissue type and disease state.

• [1] Boutin, M., et al. Analysis of Globotriaosylceramide (Gb3) in Liquid Urine: A Straightforward Assay Using Tandem Mass Spectrometry. Curr Protoc. 2024, 4(6):e1087. View Source
• [2] Winkler, H. Analyse von Globotriaosylceramiden mittels Elektrospray-Tandem-Massenspektroskopie zur Ermittlung eines Biomarkers für die Identifizierung von Morbus Fabry. Diploma Thesis, Medical University of Graz. View Source

Biological Relevance: C18 Gb3 Accumulation in Fabry Disease Pathophysiology

C18 Globotriaosylceramide is among the most abundant Gb3 isoforms accumulating in multiple organs in Fabry disease. In a mouse model of Fabry disease, C18 Gb3 shows significant accumulation in the brain, heart, kidney, liver, lung, and spleen, with tissue-specific isoform distribution patterns [1]. Quantitative analysis of urinary Gb3 isoforms in Fabry patients demonstrates that the C24:0/C18:0 ratio serves as a diagnostic biomarker parameter, with C18 Gb3 contributing to the denominator of this clinically validated metric [2]. The C18 isoform also accumulates in endothelial cells, pericytes, vascular smooth muscle cells, renal epithelial cells, dorsal ganglia neuronal cells, and myocardial cells in Fabry patients, underscoring its pathophysiological relevance as a direct substrate for monitoring enzyme replacement therapy efficacy [3].

Evidence Dimension	Tissue accumulation and biomarker relevance
Target Compound Data	C18 Gb3 accumulates in brain, heart, kidney, liver, lung, spleen; component of diagnostic C24:0/C18:0 ratio
Comparator Or Baseline	Other Gb3 isoforms (C16:0, C20:0, C22:0, C24:0) exhibit distinct tissue distribution patterns
Quantified Difference	C24:0/C18:0 ratio elevated in Fabry patients; C24:0 isoforms elevated >2.5-fold in female and >5.8-fold in male patients
Conditions	Fabry disease mouse model; human patient tissue and urine samples

Why This Matters

Quantification of C18 Gb3 specifically is clinically relevant as it constitutes a key component of diagnostic isoform ratios used for Fabry disease screening and therapeutic monitoring.

• [1] Kamani, M.A., Provençal, P., Boutin, M., et al. Glycosphingolipid storage in Fabry mice extends beyond globotriaosylceramide and is affected by ABCB1 depletion. Future Sci. OA. 2016, 2(4):FS0147. View Source
• [2] Winkler, H. Analyse von Globotriaosylceramiden mittels Elektrospray-Tandem-Massenspektroskopie zur Ermittlung eines Biomarkers für die Identifizierung von Morbus Fabry. Diploma Thesis, Medical University of Graz. View Source
• [3] Bertin Bioreagent / Cayman Chemical. C18 Globotriaosylceramide (d18:1/18:0) Product Datasheet. CAT N°: 24877. 2024. View Source

C18 Globotriaosylceramide-d3: Validated Application Scenarios for Research and Clinical Biomarker Quantification

Quantification of Urinary C18 Gb3 for Fabry Disease Diagnosis and Heterozygote Screening

C18 Globotriaosylceramide-d3 is used as the internal standard for quantifying C18 Gb3 in urine samples via UHPLC-MS/MS, enabling the detection of Fabry disease in female heterozygotes who may exhibit normal α-galactosidase A enzyme activity. In validated assays, urinary Gb3 isoforms including C18:0 are normalized to creatinine, with the C24:0/C18:0 ratio serving as a diagnostic biomarker parameter (ROC-derived cut-off) that distinguishes Fabry patients from healthy controls and non-Fabry nephropathy patients [1]. The deuterated C18 standard ensures isoform-specific accuracy in this multi-analyte panel where eight Gb3 isoforms are monitored simultaneously [2].

Monitoring Enzyme Replacement Therapy Efficacy via Plasma C18 Gb3 Levels

C18 Globotriaosylceramide-d3 is employed as a stable isotope-labeled internal standard in LC-MS/MS assays for longitudinal monitoring of plasma Gb3 concentrations in Fabry patients receiving enzyme replacement therapy (ERT) with recombinant α-galactosidase A. Plasma Gb3 levels in healthy controls remain below 4 mg/L (EDTA-plasma), whereas untreated Fabry patients show significantly elevated concentrations; therapeutic response is tracked through serial C18 Gb3 quantification using the d3-labeled internal standard to correct for inter-day and inter-sample matrix variability [1]. The method has been validated with intra- and inter-assay CV ≤12% for the quantification of total Gb3 using isoform-specific internal standardization [2].

Tissue Distribution Studies of Gb3 Isoforms in Fabry Disease Animal Models

C18 Globotriaosylceramide-d3 enables precise quantification of C18 Gb3 accumulation in tissue homogenates (brain, heart, kidney, liver, lung, spleen) from α-galactosidase A knockout mouse models of Fabry disease. In these studies, C18 Gb3 demonstrates organ-specific accumulation patterns that differ from other Gb3 isoforms, necessitating the use of isoform-matched deuterated internal standards to account for tissue-specific matrix effects during lipid extraction and MS analysis [1]. The minimal +3 Da mass shift of C18 Globotriaosylceramide-d3 avoids retention time discrepancies in multi-isoform chromatographic runs, enabling simultaneous quantification of all relevant Gb3 species in a single analytical method [2].

Method Development and Validation for Clinical Laboratory ISO 15189 Accreditation

C18 Globotriaosylceramide-d3 is utilized as part of a fully validated UHPLC-MS/MS protocol (ISO 15189 compliant) for the analysis of urinary Gb3 isoforms and creatinine in clinical diagnostic laboratories. The protocol includes preparation of Gb3 calibrators, urinary quality controls, and internal standard working solutions containing C18 Gb3-d3 (or equivalent isoform-matched standards) to achieve a limit of quantification of 0.023 μg/mL, interday CV ≤15.4%, and minimal matrix effects (≤6.5%) [1]. The validated stability parameters (2 days at 21°C, 7 days at 4°C, 4 freeze/thaw cycles) support the use of this internal standard in routine clinical workflows with sample transportation and storage requirements [2].

Application

Selection Property

Validation Focus

Gb3 isoform panel research analysis (urine matrices)

Isoform-matched deuterated internal standard (+3 Da shift)

Isotopic purity and matrix effect correction

Sample processing normalization in research assays

Co-eluting C18:0 matched ISTD

Ionization response matching for normalization

Tissue distribution studies in Fabry mouse models

Minimal deuterium-induced retention shift (d3)

Chromatographic co-elution in complex matrices

Regulated bioanalytical method validation

ISO Guide 34:2009 accredited reference material

Batch traceability and measurement uncertainty documentation

• [1] Boutin, M., et al. Analysis of Globotriaosylceramide (Gb3) in Liquid Urine: A Straightforward Assay Using Tandem Mass Spectrometry. Curr Protoc. 2024, 4(6):e1087. View Source
• [2] Krüger, R., Bruns, K., Grünhage, S., et al. Determination of globotriaosylceramide in plasma and urine by mass spectrometry. Clin Chem Lab Med. 2010, 48(2):189-198. View Source
• [3] Fauler, G., Rechberger, G.N., Devrnja, D., et al. Rapid determination of urinary globotriaosylceramide isoform profiles by electrospray ionization mass spectrometry using stearoyl-d35-globotriaosylceramide as internal standard. Rapid Commun Mass Spectrom. 2005, 19(11):1499-1506. View Source
• [4] Winkler, H. Analyse von Globotriaosylceramiden mittels Elektrospray-Tandem-Massenspektroskopie zur Ermittlung eines Biomarkers für die Identifizierung von Morbus Fabry. Diploma Thesis, Medical University of Graz. View Source
• [5] Kamani, M.A., Provençal, P., Boutin, M., et al. Glycosphingolipid storage in Fabry mice extends beyond globotriaosylceramide and is affected by ABCB1 depletion. Future Sci. OA. 2016, 2(4):FS0147. View Source